Cas no 860480-66-6 (2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)-)

• Product Name: 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)-
• CAS No: 860480-66-6
• MF: C₁₄H₁₀FN₃S
• MW: 271.312704563141
• MDL: MFCD18324899
• CID: 1843623
• PubChem ID: 11403008
• Update Time: 2025-11-02

2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)-
• 4-(4-Fluorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
• AKOS037621558
• 4-(4-fluorophenyl)-6-thiophen-2-ylpyrimidin-2-amine
• 860480-66-6
• MFCD18324899

• MDL： MFCD18324899
• Inchi： 1S/C14H10FN3S/c15-10-5-3-9(4-6-10)11-8-12(18-14(16)17-11)13-2-1-7-19-13/h1-8H,(H2,16,17,18)
• InChI Key： MQBMRYBZMDRJNM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C2C=CC(=CC=2)F)=NC(N)=N1

Computed Properties

• Exact Mass: 271.05794667g/mol
• Monoisotopic Mass: 271.05794667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų

Additional information on 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)-

2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)- (CAS No. 860480-66-6): A Comprehensive Overview

The 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)- (CAS No. 860480-66-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This heterocyclic compound features a pyrimidine core substituted with both fluorophenyl and thienyl groups, making it a valuable building block for drug discovery and advanced material applications. Its unique structural characteristics contribute to its diverse reactivity and potential applications across multiple industries.

With the increasing demand for fluorinated heterocycles in medicinal chemistry, 4-(4-fluorophenyl)-6-(2-thienyl)pyrimidin-2-amine has emerged as a compound of particular interest. Researchers are actively exploring its potential as a kinase inhibitor scaffold, given the pyrimidine moiety's prevalence in many FDA-approved drugs. The compound's fluorine substitution enhances its metabolic stability and bioavailability, addressing one of the key challenges in modern drug development.

The synthesis of CAS 860480-66-6 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Recent advances in green chemistry approaches have focused on optimizing the production process to minimize environmental impact while maintaining cost-effectiveness. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis methods, responding to both regulatory pressures and consumer demand for eco-friendly products.

In material science applications, 2-Pyrimidinamine derivatives like 860480-66-6 have shown promise in the development of organic semiconductors and photovoltaic materials. The compound's conjugated system and electron-rich heteroatoms contribute to interesting electronic properties that researchers are harnessing for next-generation optoelectronic devices. This aligns with current market trends toward renewable energy solutions and advanced display technologies.

Quality control standards for 4-(4-fluorophenyl)-6-(2-thienyl)pyrimidin-2-amine require rigorous analytical characterization, typically employing techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various storage conditions has been extensively studied, with recommendations for protection from light and moisture to maintain optimal purity over time. These specifications are particularly important for research institutions and pharmaceutical companies requiring consistent compound performance in their studies.

The global market for pyrimidine derivatives like CAS 860480-66-6 has shown steady growth, driven by increasing R&D investment in targeted therapies and precision medicine. Market analysts project continued expansion as more applications are discovered in both life sciences and advanced materials sectors. This growth reflects broader industry trends toward specialized chemical building blocks that enable innovation in multiple technological domains.

Recent patent literature reveals growing interest in 860480-66-6 as a key intermediate in various therapeutic areas, particularly in cancer research and inflammatory diseases. The compound's structural features make it amenable to diverse chemical modifications, allowing medicinal chemists to explore structure-activity relationships across multiple biological targets. This versatility explains its popularity in academic and industrial research settings alike.

From a regulatory perspective, 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-thienyl)- is classified as a research chemical with no current restrictions in most jurisdictions. However, researchers should consult local regulations regarding its handling and disposal, particularly in light of evolving chemical safety standards and laboratory best practices. Proper documentation and material safety data sheets should always accompany transactions involving this compound.

The future outlook for 4-(4-fluorophenyl)-6-(2-thienyl)pyrimidin-2-amine appears promising, with ongoing investigations into novel applications in drug discovery and material engineering. As synthetic methodologies continue to advance and analytical techniques become more sophisticated, researchers anticipate discovering additional valuable properties of this versatile compound. Its development trajectory exemplifies the increasing importance of multi-functional heterocycles in addressing complex scientific and technological challenges.

For researchers considering working with CAS 860480-66-6, numerous commercial suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's essential to verify certificates of analysis and consider the supplier's reputation within the scientific community. The compound's pricing reflects its specialized nature and the complexity of its synthesis, with costs varying based on quantity, purity, and supplier-specific factors.